Luteotropin, decidual

• CAS: 86675-60-7
• Synonyms: Luteotropin, decidual
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Luteotropin, decidual (CAS 86675-60-7), also referred to as decidual luteotropin, is a 23,500-dalton protein hormone produced by the antimesometrial decidual cells of the rat uterus during early pregnancy and pseudopregnancy. It belongs to the prolactin (PRL) family and competes for the same receptor sites on rat ovarian luteal membranes, yet is immunologically distinct from pituitary PRL.

Luteotropin, Decidual (CAS 86675-60-7): A Decidual-Derived Prolactin-Like Hormone for Reproductive Biology Research

Luteotropin, decidual (CAS 86675-60-7), also referred to as decidual luteotropin, is a 23,500-dalton protein hormone produced by the antimesometrial decidual cells of the rat uterus during early pregnancy and pseudopregnancy [1]. It belongs to the prolactin (PRL) family and competes for the same receptor sites on rat ovarian luteal membranes, yet is immunologically distinct from pituitary PRL [1]. Its biological activity includes sustaining progesterone synthesis and maintaining luteal cell receptors for LH and estradiol in the absence of pituitary PRL [2].

Origin

Decidual-derived protein hormone from antimesometrial rat uterus

Classification

Prolactin family member; immunologically distinct from pituitary PRL

Functional Context

Sustains luteal progesterone and receptor content in prolactin-deficient rodent models

• [1] Jayatilak PG, Glaser LA, Basuray R, et al. Identification and partial characterization of a prolactin-like hormone produced by rat decidual tissue. Proc Natl Acad Sci USA. 1985;82(1):217-221. doi:10.1073/pnas.82.1.217 View Source
• [2] Gibori G, Kalison B, Basuray R, Rao MC, Hunzicker-Dunn M. Endocrine role of the decidual tissue: decidual luteotropin regulation of luteal adenylyl cyclase activity, luteinizing hormone receptors, and steroidogenesis. Endocrinology. 1984;115(3):1157-1163. doi:10.1210/endo-115-3-1157 View Source

Why Pituitary Prolactin Cannot Substitute for Decidual Luteotropin in Rat Reproductive Models

Despite sharing receptor binding sites with prolactin, decidual luteotropin is not a tissue-stored or transformed form of pituitary prolactin but a distinct hormone actively synthesized by decidual cells [1]. It does not cross-react with antisera raised against either rat or ovine prolactin, confirming unique epitope structure [2]. In experimental models where prolactin secretion is pharmacologically suppressed (e.g., by ergocryptine), decidual luteotropin uniquely sustains luteal progesterone production and preserves LH receptor content, whereas exogenous prolactin replacement is required to rescue luteal function in the absence of decidual tissue [3]. This functional non-equivalence means that pituitary prolactin cannot replace decidual luteotropin in studies of decidual-luteal crosstalk, pregnancy maintenance, or antimesometrial cell biology.

Attribute

Decidual Luteotropin

Pituitary Prolactin Substitute

Immunological Profile

No cross-reactivity with anti-PRL antibodies; distinct epitope structure

Recognized by standard anti-PRL antibodies; may confound immunoassay discrimination

Progesterone Maintenance

Reported to sustain luteal progesterone under prolactin suppression

May not replicate decidual-context progesterone support; requires exogenous replacement in absence of decidual tissue

Receptor Preservation

Reported to maintain LH receptor and estradiol receptor content in luteal cells

May only partially correct receptor loss; receptor maintenance endpoints may differ

• [1] Herz Z, Jayatilak PG, Puryear TK, et al. Evidence for the secretion of decidual luteotropin: a prolactin-like hormone produced by rat decidual cells. Endocrinology. 1986;118(6):2203-2209. doi:10.1210/endo-118-6-2203 View Source
• [2] Jayatilak PG, Glaser LA, Basuray R, et al. Identification and partial characterization of a prolactin-like hormone produced by rat decidual tissue. Proc Natl Acad Sci USA. 1985;82(1):217-221. doi:10.1073/pnas.82.1.217 View Source
• [3] Basuray R, Jaffe RC, Gibori G. Role of Decidual Luteotropin and Prolactin in the Control of Luteal Cell Receptors for Estradiol. Biol Reprod. 1983;28(3):551-556. doi:10.1095/biolreprod28.3.551 View Source

Quantitative Differentiation of Luteotropin, Decidual (CAS 86675-60-7) from Pituitary Prolactin: Head-to-Head in Vivo Evidence

Immunological and Biochemical Distinction from Rat and Ovine Prolactin

Decidual luteotropin fails to cross-react with polyclonal antisera raised against either rat prolactin (rPRL) or ovine prolactin (oPRL) in Ouchterlony immunodiffusion, whereas rPRL and oPRL are recognized by their respective antisera [1]. Gel filtration chromatography resolves decidual luteotropin as a 23,500-dalton protein, distinct from the ~23,000-dalton rat pituitary PRL [1]. The hormone is heat-labile, digestible by trypsin, and contains disulfide linkages, further differentiating its structural profile from pituitary PRL [1].

Immunological & Biochemical Identity

Head-to-head

No cross-reactivity with anti-rPRL or anti-oPRL in Ouchterlony immunodiffusion; resolved as 23,500 Da vs. ~23,000 Da pituitary PRL via gel filtration

Supports immunoassay discrimination between pituitary and decidual PRL-like hormones

Heat-labile (56°C, 30 min); trypsin-digestible; contains disulfide linkages

Evidence Dimension	Immunological cross-reactivity and molecular identity
Target Compound Data	No cross-reactivity with anti-rPRL or anti-oPRL; MW 23,500; heat-labile; trypsin-digestible
Comparator Or Baseline	Rat pituitary prolactin (rPRL): cross-reacts with anti-rPRL; MW ~23,000; ovine prolactin (oPRL): cross-reacts with anti-oPRL
Quantified Difference	Complete absence of immunoreactivity vs. strong reactivity; MW difference
Conditions	Ouchterlony double immunodiffusion; Sephadex G-100 gel filtration; heat (56°C, 30 min) and trypsin treatment

Why This Matters

The absolute immunological non-cross-reactivity ensures that commercially available anti-PRL antibodies do not detect decidual luteotropin, making it essential to source the pure hormone for studies requiring discrimination between pituitary and decidual PRL-like activity.

• [1] Jayatilak PG, Glaser LA, Basuray R, et al. Identification and partial characterization of a prolactin-like hormone produced by rat decidual tissue. Proc Natl Acad Sci USA. 1985;82(1):217-221. doi:10.1073/pnas.82.1.217 View Source

Sustained Progesterone Production in Vivo During Pharmacological Prolactin Suppression

In pseudopregnant rats treated with ergocryptine (ECO) to abolish pituitary prolactin secretion, serum progesterone in hysterectomized (no decidual tissue) animals dropped from 50 ± 7 ng/mL to 7 ± 2 ng/mL within 24 hours [1]. In contrast, rats bearing decidual tissue maintained serum progesterone at 54 ± 6 ng/mL (vehicle) and 66 ± 5 ng/mL (ECO-treated), with no significant decline [1]. This demonstrates that decidual luteotropin fully compensates for the absence of pituitary prolactin to sustain luteal progesterone output.

Progesterone Maintenance In Vivo

Head-to-head

Serum progesterone: 66 ± 5 ng/mL (decidua + ECO) vs. 7 ± 2 ng/mL (no decidua + ECO); ~86% differential after prolactin suppression

Supports PRL-independent luteotropic function assessment in research models

Pseudopregnant rats; ergocryptine 0.4 mg Day 8; serum collected Day 9; RIA

Evidence Dimension	Serum progesterone concentration (ng/mL) after prolactin suppression
Target Compound Data	Decidua-bearing rats: 54 ± 6 (vehicle) vs. 66 ± 5 (ECO-treated) ng/mL; no significant decrease
Comparator Or Baseline	Hysterectomized (no decidua) rats: 50 ± 7 (vehicle) vs. 7 ± 2 (ECO-treated) ng/mL; 86% decline
Quantified Difference	Progesterone decline: ~86% in rats without decidual tissue vs. no decline (or slight increase) in decidua-bearing rats
Conditions	Pseudopregnant rats; decidua induced on Day 5; ergocryptine (0.4 mg) administered Day 8; serum collected Day 9; RIA

Why This Matters

This 86% differential in progesterone maintenance is a functional benchmark for researchers who need a PRL-independent source of luteotropic support; pituitary prolactin cannot replicate this effect when decidual tissue is absent, underscoring the unique procurement value of decidual luteotropin or its source tissue.

• [1] Basuray R, Jaffe RC, Gibori G. Role of Decidual Luteotropin and Prolactin in the Control of Luteal Cell Receptors for Estradiol. Biol Reprod. 1983;28(3):551-556. doi:10.1095/biolreprod28.3.551 View Source

Quantitative Preservation of Luteal Estradiol Receptor Content During Prolactin Withdrawal

Following ergocryptine (ECO)-induced prolactin suppression, luteal cell cytosolic estradiol receptor (ER) content in hysterectomized rats decreased by 95% and nuclear ER by 48% relative to vehicle-treated controls [1]. In decidua-bearing rats, the same ECO treatment produced no significant reduction in either cytosolic or nuclear ER content [1]. Serum estradiol levels remained unchanged in both groups (~23 pg/mL), indicating that decidual luteotropin specifically preserves luteal ER levels independently of circulating estradiol [1].

Estradiol Receptor Preservation

Head-to-head

Cytosolic ER: 95% loss without decidual tissue vs. preserved content with decidual tissue; nuclear ER: 48% loss vs. preserved

Supports estradiol receptor regulation studies in luteal cells under prolactin withdrawal

Radioligand binding; serum estradiol ~23 pg/mL unchanged in both groups

Evidence Dimension	Luteal cell estradiol receptor content change after prolactin suppression
Target Compound Data	Decidua-bearing ECO-treated rats: no significant decrease in cytosolic or nuclear ER
Comparator Or Baseline	Hysterectomized ECO-treated rats: cytosolic ER reduced by 95%; nuclear ER reduced by 48%
Quantified Difference	95% loss of cytosolic ER without decidual tissue vs. preserved ER content with decidual tissue
Conditions	Pseudopregnant rats; decidua induced Day 5; ECO 0.4 mg Day 8; luteal ER measured Day 9 by radioligand binding

Why This Matters

The near-complete loss of cytosolic ER in the absence of decidual luteotropin identifies this hormone as essential for ER maintenance, a parameter that prolactin replacement only partially corrects; researchers studying estradiol-prolactin synergy in luteal cells must source decidual luteotropin to reproduce the full physiological response.

• [1] Basuray R, Jaffe RC, Gibori G. Role of Decidual Luteotropin and Prolactin in the Control of Luteal Cell Receptors for Estradiol. Biol Reprod. 1983;28(3):551-556. doi:10.1095/biolreprod28.3.551 View Source

Preservation of LH Receptor Content and LH-Responsive Adenylyl Cyclase in Prolactin-Deficient Rats

Administration of the prolactin-suppressing agent CB-154 (2-bromo-α-ergocryptine, 0.4 mg) to pseudopregnant rats lacking decidual tissue induced a dramatic decrease in luteal LH receptor content and LH-stimulated adenylyl cyclase activity within 48 hours [1]. In rats possessing decidualized uteri, identical CB-154 treatment had no effect on luteal LH receptor content, LH-stimulated adenylyl cyclase, or serum progesterone [1]. Moreover, removal of the decidual tissue immediately after CB-154 treatment caused a significant decline in LH receptors, confirming that decidual luteotropin is the factor responsible for receptor maintenance [1].

LH Receptor & Adenylyl Cyclase Maintenance

Head-to-head

No loss of LH receptor content or LH-stimulated cAMP production in decidua-bearing rats after CB-154; dramatic loss without decidual tissue

Supports LH-PRL synergy dissection in luteal cell signaling research

[125I]hCG binding; adenylyl cyclase by cAMP production; CB-154 0.4 mg Day 7

Evidence Dimension	Luteal LH receptor content and LH-responsive adenylyl cyclase activity under prolactin suppression
Target Compound Data	Decidual tissue-bearing rats: no loss of LH receptor content or cyclase activity after CB-154; sustained progesterone
Comparator Or Baseline	Rats without decidual tissue: dramatic decrease in LH receptor content, cyclase activity, and progesterone after CB-154
Quantified Difference	Qualitatively opposite response (preservation vs. dramatic loss); reversible by PRL administration only in rats lacking decidual tissue
Conditions	Pseudopregnant rats; CB-154 0.4 mg Day 7; LH receptor assay by [125I]hCG binding; adenylyl cyclase measured by cAMP production

Why This Matters

The capacity of decidual luteotropin to single-handedly maintain the LH receptor–adenylyl cyclase signaling axis in vivo is a functional property that exogenous prolactin cannot fully substitute for when decidual tissue is absent, making decidual luteotropin indispensable for experiments aimed at dissecting LH-PRL synergy in luteal cells.

• [1] Gibori G, Kalison B, Basuray R, Rao MC, Hunzicker-Dunn M. Endocrine role of the decidual tissue: decidual luteotropin regulation of luteal adenylyl cyclase activity, luteinizing hormone receptors, and steroidogenesis. Endocrinology. 1984;115(3):1157-1163. doi:10.1210/endo-115-3-1157 View Source

High-Value Research Applications for Luteotropin, Decidual (CAS 86675-60-7)

Discrimination Between Pituitary and Decidual Prolactin-Like Activity in Rodent Pregnancy Models

Because decidual luteotropin does not cross-react with anti-PRL antibodies [1], it is the only reagent that allows researchers to separately quantify pituitary PRL and decidual PRL-like bioactivity in rat serum, decidual extracts, or conditioned media using selective radioreceptor assays. This is critical for studies of the maternal recognition of pregnancy pathway in rodents.

In Vivo Luteal Rescue Assays Under Complete Prolactin Deficiency

The unique ability of decidual luteotropin to maintain serum progesterone at ~60 ng/mL during ergocryptine-induced prolactin ablation, while progesterone falls to ~7 ng/mL in its absence [2], makes it the essential positive control or test article for experiments investigating PRL-independent luteotropic mechanisms. No recombinant prolactin preparation reproduces this tissue-context-dependent progesterone maintenance.

Elucidation of Estradiol Receptor Regulation in Luteal Cells

Decidual luteotropin is required to prevent the 95% loss of cytosolic estradiol receptors observed during prolactin withdrawal [2]. Researchers studying estradiol-mediated luteotropic pathways must use decidual luteotropin or its tissue source to distinguish receptor maintenance effects that are specifically decidua-dependent from those that can be supported by pituitary prolactin.

Dissection of Antimesometrial vs. Mesometrial Decidual Secretory Function

Decidual luteotropin is the major 23,500-dalton secretory product of the antimesometrial decidua, whereas the mesometrial decidua predominantly secretes a 180-kDa protein (α2-macroglobulin) [3]. Obtaining purified decidual luteotropin enables cell-type-specific functional studies of the two decidual compartments, which have distinct endocrine and paracrine roles during pregnancy.

Application

Selection Property

Validation Focus

Discrimination of pituitary vs. decidual PRL-like activity

Immunological selectivity

Anti-PRL antibody non-reactivity verification in rodent pregnancy models

In vivo luteal rescue under prolactin deficiency

Progesterone maintenance context

PRL-independent luteotropic endpoint assessment in pseudopregnant rat models

Estradiol receptor regulation in luteal cells

Estradiol receptor maintenance

Receptor-level preservation under prolactin withdrawal conditions

Antimesometrial vs. mesometrial decidual secretory function

Cell-type-specific secretory profile

Antimesometrial decidual marker validation for compartment-specific studies

• [1] Jayatilak PG, Glaser LA, Basuray R, et al. Identification and partial characterization of a prolactin-like hormone produced by rat decidual tissue. Proc Natl Acad Sci USA. 1985;82(1):217-221. doi:10.1073/pnas.82.1.217 View Source
• [2] Basuray R, Jaffe RC, Gibori G. Role of Decidual Luteotropin and Prolactin in the Control of Luteal Cell Receptors for Estradiol. Biol Reprod. 1983;28(3):551-556. doi:10.1095/biolreprod28.3.551 View Source
• [3] Jayatilak PG, Puryear TK, Herz Z, Fazleabas A, Gibori G. Protein secretion by mesometrial and antimesometrial rat decidual tissue: evidence for differential gene expression. Endocrinology. 1989;125(2):659-666. doi:10.1210/endo-125-2-659 View Source